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Compound of Interest

Compound Name: Drometrizole trisiloxane

Cat. No.: B123347

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential, step-by-step
procedures for the proper disposal of drometrizole trisiloxane, a common UV filter in
cosmetic and pharmaceutical research. Adherence to these guidelines will help maintain a safe
laboratory environment and ensure compliance with regulatory standards.

Key Properties of Drometrizole Trisiloxane

A summary of the key physical, chemical, and toxicological properties of drometrizole
trisiloxane is provided in the table below. This information is critical for a comprehensive
understanding of the substance and for making informed safety and disposal decisions.
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Property Value Reference

2-(2H-Benzotriazol-2-yl)-6-{3-
Chemical Name [bis(trimethylsiloxy)methylsilylli  [1]

sobutyl}-p-cresol

Synonyms Silatrizole, Mexoryl XL [1][2]

CAS Number 155633-54-8 [1]

Pale Yellow Semi-Solid / Off-
Appearance . ) ] [3114]
white to pale beige waxy solid

Melting Point 48-55°C [3][5]
Flash Point >100°C [3]
Oral LD50 (Rat) > 2000 mg/kg [1]
Dermal LD50 (Rat) > 2000 mg/kg [1]

_ H413: May cause long lasting
Aquatic Hazard o [6]
harmful effects to aquatic life

Step-by-Step Disposal Protocol

The disposal of drometrizole trisiloxane must be conducted in a manner that minimizes
environmental impact and adheres to local, state, and federal regulations. While not classified
as a hazardous waste under the Resource Conservation and Recovery Act (RCRA), its
potential for long-lasting aquatic harm necessitates careful disposal.[1][6]

1. Waste ldentification and Segregation:

e Unused Product: Pure, unadulterated drometrizole trisiloxane should be collected in a
designated, clearly labeled waste container.

o Contaminated Materials: Personal protective equipment (PPE) such as gloves and lab coats,
as well as lab supplies (e.g., weigh boats, contaminated glassware) that have come into
contact with drometrizole trisiloxane, should be collected separately.
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Solutions: Solutions containing drometrizole trisiloxane should be collected in a labeled,
sealed container. Do not mix with other solvent waste streams unless compatibility has been
confirmed.

. Containerization and Labeling:

Use chemically resistant containers for all drometrizole trisiloxane waste.

Clearly label each container with "Drometrizole Trisiloxane Waste" and include the
concentration and any other components if it is a mixture.

Ensure containers are sealed to prevent spills or releases.

. Storage of Waste:

Store waste containers in a designated, well-ventilated secondary containment area.

Store away from incompatible materials, particularly strong oxidizing agents.[3]

. Disposal Procedure:

Consult with your institution's Environmental Health and Safety (EHS) department. They will
provide specific guidance based on local regulations and available disposal facilities.

Professional Waste Disposal: Arrange for the collection of the waste by a licensed chemical
waste disposal company. This is the recommended and most common method for laboratory
chemical waste.

Do not dispose of drometrizole trisiloxane down the drain or in regular trash. This is to
prevent its release into the environment, where it may cause long-lasting harm to aquatic life.

[6]

Empty Containers: Empty containers or liners may retain product residues. These should be
disposed of in the same manner as the chemical itself.[1]

. Accidental Release Measures:

In the event of a spill, avoid generating dust.[1]
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Wear appropriate PPE, including gloves and eye protection.[3]

Contain the spill and collect the material using a method that does not create dust (e.qg.,
sweeping up or vacuuming).[1]

Place the spilled material into a sealed, labeled container for disposal.[3]

Clean the spill area thoroughly to remove any residual contamination.[1]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
drometrizole trisiloxane waste.
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Waste Generation
Drometrizole Trisiloxane
Waste Generated
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Drometrizole Trisiloxane Disposal Workflow
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This guide is intended to provide a framework for the safe disposal of drometrizole
trisiloxane. Always prioritize the specific guidelines and procedures established by your
institution's Environmental Health and Safety department. By following these procedures, you
contribute to a safer laboratory environment and the protection of our ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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